2-{[4-ethyl-5-(4-ethyl-5-methyl-3-thienyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide
Overview
Description
2-{[4-ethyl-5-(4-ethyl-5-methyl-3-thienyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide is a useful research compound. Its molecular formula is C16H19N5OS3 and its molecular weight is 393.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 393.07517377 g/mol and the complexity rating of the compound is 458. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Applications
This compound, due to its structural complexity, is likely involved in research focused on synthesizing novel heterocycles incorporating various moiety, such as thiadiazole, to explore their biological applications. Compounds with a similar structural framework have been synthesized and assessed for their potential as antimicrobial and insecticidal agents, highlighting the significance of heterocyclic chemistry in developing new therapeutic agents.
Insecticidal Assessment : Research conducted by Fadda et al. (2017) delves into the synthesis of innovative heterocycles, incorporating a thiadiazole moiety, to evaluate their insecticidal efficacy against Spodoptera littoralis, a common agricultural pest. This study exemplifies the application of similar compounds in agriculture for pest control measures (Fadda et al., 2017).
Antimicrobial Effects : The antimicrobial activities of novel thiazole derivatives, closely related in structure to the compound of interest, have been examined against a range of pathogens, including Gram-positive and Gram-negative bacteria, as well as various fungi species. This research indicates the potential of such compounds in developing new antimicrobial agents (Cankiliç & Yurttaş, 2017).
Antitumor Activity : A study by Albratty et al. (2017) explores the antitumor activity of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, which showcases the application of complex heterocycles in cancer research. Some synthesized compounds demonstrated promising inhibitory effects on various cancer cell lines, highlighting the potential of these molecules in oncology research (Albratty et al., 2017).
Antimicrobial Agents Development : Baviskar et al. (2013) synthesized new thiazolidin-4-one derivatives to evaluate their potential as antimicrobial agents. This study further emphasizes the importance of synthesizing novel compounds to combat microbial resistance and develop more effective antimicrobial therapies (Baviskar et al., 2013).
Properties
IUPAC Name |
2-[[4-ethyl-5-(4-ethyl-5-methylthiophen-3-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5OS3/c1-4-11-10(3)24-8-12(11)14-19-20-16(21(14)5-2)25-9-13(22)18-15-17-6-7-23-15/h6-8H,4-5,9H2,1-3H3,(H,17,18,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPSKNTSMIBMHDT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(SC=C1C2=NN=C(N2CC)SCC(=O)NC3=NC=CS3)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5OS3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.